Cas no 1797793-47-5 (5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide
• CAS No: 1797793-47-5
• MF: C₁₇H₂₅BrN₄O₂
• MW: 397.310003042221
• CID: 5752997
• PubChem ID: 71806758
• Update Time: 2025-06-07

5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1797793-47-5
• 5-bromo-N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)nicotinamide
• AKOS024559787
• F6436-2469
• 5-BROMO-N-{[1-(TERT-BUTYLCARBAMOYL)PIPERIDIN-4-YL]METHYL}PYRIDINE-3-CARBOXAMIDE
• 5-bromo-N-[[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl]pyridine-3-carboxamide
• 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C17H25BrN4O2/c1-17(2,3)21-16(24)22-6-4-12(5-7-22)9-20-15(23)13-8-14(18)11-19-10-13/h8,10-12H,4-7,9H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： UZPLYAKQEBFYCI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCC1CCN(C(NC(C)(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 396.11609g/mol
• Monoisotopic Mass: 396.11609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.3Ų

Additional information on 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide

Introduction to 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide (CAS No. 1797793-47-5)

5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide (CAS No. 1797793-47-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and features a unique bromo-substituted pyridine core linked to a tert-butylcarbamoyl-substituted piperidine moiety. The combination of these structural elements endows the compound with a range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide is characterized by its bromine atom at the 5-position of the pyridine ring, which can influence the compound's reactivity and biological properties. The tert-butylcarbamoyl group attached to the piperidine ring adds steric bulk and modulates the compound's solubility and metabolic stability. These structural features collectively contribute to the compound's potential as a drug candidate.

Recent studies have highlighted the pharmacological properties of 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective properties, which could be beneficial in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The mechanism of action of 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammation and immune responses. By inhibiting NF-κB activation, this compound can reduce the expression of inflammatory genes and thereby mitigate tissue damage in various disease states.

In addition to its anti-inflammatory and neuroprotective effects, 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide has also shown promise in preclinical models of cancer. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. These findings suggest that it may have potential as an anticancer agent, particularly for treating solid tumors.

The safety profile of 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide is another important aspect that has been investigated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-bromo-N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}pyridine-3-carboxamide (CAS No. 1797793-47-5) represents a promising lead compound in the development of novel therapeutics for a range of diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatment options in medicine.